Cas no 5932-27-4 (Ethyl pyrazole-3-carboxylate)

Ethyl pyrazole-3-carboxylate structure
Ethyl pyrazole-3-carboxylate structure
Product Name:Ethyl pyrazole-3-carboxylate
CAS No:5932-27-4
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00464260
CID:46271
PubChem ID:7147518
Update Time:2025-04-18

Ethyl pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1H-pyrazole-3-carboxylate
    • 3-(Ethoxycarbonyl)pyrazole
    • 3-Carbethoxypyrazole
    • Ethyl Pyrazole-3-carboxylate
    • 1H-PYRAZOLE-3-CARBOXYLIC ACID, ETHYL ESTER
    • ethyl 1H-pyrazole-3-carboxylate(SALTDATA: FREE)
    • Ethyl 3-Pyrazolecarboxylate
    • Pyrazole-3-carboxylic Acid Ethyl Ester
    • ethyl 1H-pyrazole-5-carboxylate
    • 2H-Pyrazole-3-carboxylic acid ethyl ester
    • 1H-pyrazole-3-carboxylic acid ethyl ester
    • ethyl-1H-pyrazole-3-carboxylate
    • ethyl 2H-pyrazole-3-carboxylate
    • ethyl pyrazole-5-carboxylate
    • Ethylpyrazole-3-carboxylate
    • ethoxycarbonylpyrazole
    • PubChem19209
    • PubChem23654
    • ethyl pyrazol
    • W-200448
    • ethyl pyrazolecarboxylate
    • ethyl-3-pyrazolecarboxylate
    • ethyl1H-pyrazole-5-carboxylate
    • ethyl 1H-pyrazole-5(3)-carboxylate
    • 21056-77-9
    • PB27452
    • FT-0729179
    • BB 0237568
    • AC-6411
    • AS-8696
    • Ethyl-pyrazole-3-carboxylate
    • BB 0259275
    • Ethyl 3-pyrazolecarboxylate, 97%
    • AM20100443
    • AS-5621
    • GEO-01374
    • CS-W002460
    • E0965
    • SCHEMBL561497
    • P10125
    • MFCD00159643
    • 3-ethoxycarbonyl-1H-pyrazole
    • F2146-0642
    • MSPOSRHJXMILNK-UHFFFAOYSA-N
    • AKOS003237385
    • Z303730206
    • 1H-PYRAZOLE-3-CARBOXYLICACID,ETHYLESTER
    • AKOS000305755
    • 2H-pyrazole-3-carboxylic acid ethylester
    • F2145-1022
    • 1-ethyl-1H-pyrazole-3-carboxylate
    • 5932-27-4
    • FT-0650139
    • EN300-30585
    • ethyl 1-H-pyrazole-3-carboxylate
    • A8347
    • BCP27070
    • ethyl 5-pyrazolecarboxylate
    • AB06196
    • SY012805
    • DA-43287
    • DB-334314
    • BBL005520
    • STK298844
    • DB-026603
    • ALBB-003650
    • Ethyl pyrazole-3-carboxylate
    • MDL： MFCD00464260
    • Inchi： 1S/C6H8N2O2/c1-2-10-6(9)5-3-4-7-8-5/h3-4H,2H2,1H3,(H,7,8)
    • InChI Key： MSPOSRHJXMILNK-UHFFFAOYSA-N
    • SMILES： O(C(C1=CC=NN1)=O)CC

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 294.149891
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.214
  • Melting Point: 159.0 to 163.0 deg-C
  • Boiling Point: 279ºC
  • Flash Point: 123ºC
  • Refractive Index: 1.521
  • PSA: 54.98000
  • LogP: 0.58640

Ethyl pyrazole-3-carboxylate Security Information

Ethyl pyrazole-3-carboxylate Pricemore >>

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Ethyl pyrazole-3-carboxylate Production Method

Production Method 1

80-11-5 80-11-5
623-47-2 623-47-2
5932-27-4 5932-27-4
88529-79-7 88529-79-7
37622-90-5 37622-90-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
1.2 Solvents: Dimethylformamide
1.3 Solvents: Diethyl ether ;  15 min, 25 °C
1.4 Reagents: Acetic acid
Reference
Laboratory-Scale Membrane Reactor for the Generation of Anhydrous Diazomethane
Dallinger, Doris; Pinho, Vagner D.; Gutmann, Bernhard; Kappe, C. Oliver, Journal of Organic Chemistry, 2016, 81(14), 5814-5823

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